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Compound of Interest

Compound Name: KC7f2

Cat. No.: B1673370 Get Quote

Essential Safety and Handling Guide for KC7f2
This document provides crucial safety, handling, and disposal information for KC7f2, a

compound identified as a potent and selective inhibitor of Hypoxia-inducible factor-1α (HIF-1α)

translation. It is intended for researchers, scientists, and drug development professionals.

Chemical and Physical Properties
KC7f2 is a cell-permeable, symmetrical cystamine compound. It is essential to be aware of its

physical and chemical properties for safe handling and storage.

Property Value Source

CAS Number 927822-86-4 [1][2]

Formal Name

N,N'-(dithiodi-2,1-

ethanediyl)bis[2,5-dichloro]-

benzenesulfonamide

[1][2]

Molecular Formula C₁₆H₁₆Cl₄N₂O₄S₄ [1]

Molecular Weight 570.38 g/mol

Appearance
Crystalline solid, beige to tan

in color
[2]

Storage Temperature -20°C [2]
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Solubility Data
Proper solvent selection is critical for experimental success and safety. KC7f2 is poorly soluble

in aqueous solutions.

Solvent Solubility Source

DMSO ≥100 mg/mL [3]

Dimethylformamide (DMF) ~20 mg/mL [1][2]

Ethanol Insoluble [4]

Water Insoluble [4]

DMF:PBS (pH 7.2) (1:2) ~0.33 mg/mL [2]

Note: For aqueous buffer applications, it is recommended to first dissolve KC7f2 in DMF and

then dilute with the aqueous buffer.[2] Aqueous solutions should not be stored for more than

one day.[2]

Biological Activity and Cytotoxicity
KC7f2 selectively suppresses the synthesis of HIF-1α protein without affecting its mRNA

transcription or protein stability. This leads to a reduction in the transcription of HIF-1α-

dependent genes.

Assay Type Cell Line(s) IC₅₀ Value Source

HIF-1α Inhibition LN229-HRE-AP <20 µM

Cytotoxicity
MCF7, LNZ308, A549,

U251MG, LN229
~15 - 25 µM [1][3]

Operational and Disposal Plans
Given the hazardous nature of KC7f2, strict adherence to safety protocols during handling and

disposal is mandatory.[2]
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Personal Protective Equipment (PPE)
A risk assessment should always be conducted before handling. The following PPE is required

as a minimum standard:

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are essential to prevent skin

contact.[5]

Eye Protection: Safety glasses or goggles must be worn to protect from splashes or fine

particles.

Body Protection: A lab coat must be worn to protect from contamination. Ensure it is fully

buttoned.

Respiratory Protection: When handling the solid powder outside of a certified chemical fume

hood or ventilated enclosure, a suitable respirator may be required to prevent inhalation.
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Preparation & Risk Assessment

PPE Selection

Handling Operation

Start: Prepare to
handle KC7f2

Conduct Risk Assessment:
Review SDS and Procedures

Eye Protection:
Safety Goggles

Minimum Requirement

Hand Protection:
Chemical-Resistant Gloves

Minimum Requirement

Body Protection:
Lab Coat

Minimum Requirement

Respiratory Protection:
Use in Fume Hood or Wear Respirator

Assess Inhalation Risk

Proceed with
Handling KC7f2
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Experiment Complete:
Generate KC7f2 Waste

Collect Waste in
Designated Container

(Solid & Liquid)

Label Container:
'Hazardous Waste - KC7f2'

Securely Seal Container

Store in Satellite
Accumulation Area

Contact EHS for
Waste Pickup

Waste Disposed
Compliantly
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(Hypoxia Response Element)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-kc7f2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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